3-(Methylthio)butanal
3-(Methylthio)butanal
3-(Methylthio)butanal, also known as fema 3374, belongs to the class of organic compounds known as alpha-hydrogen aldehydes. These are aldehydes with the general formula HC(H)(R)C(=O)H, where R is an organyl group. 3-(Methylthio)butanal is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 3-(methylthio)butanal is primarily located in the cytoplasm. 3-(Methylthio)butanal has a buchu, chip, and green taste.
Brand Name:
Vulcanchem
CAS No.:
16630-52-7
VCID:
VC0041657
InChI:
InChI=1S/C5H10OS/c1-5(7-2)3-4-6/h4-5H,3H2,1-2H3
SMILES:
CC(CC=O)SC
Molecular Formula:
C5H10OS
Molecular Weight:
118.2 g/mol
3-(Methylthio)butanal
CAS No.: 16630-52-7
Reference Standards
VCID: VC0041657
Molecular Formula: C5H10OS
Molecular Weight: 118.2 g/mol
CAS No. | 16630-52-7 |
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Product Name | 3-(Methylthio)butanal |
Molecular Formula | C5H10OS |
Molecular Weight | 118.2 g/mol |
IUPAC Name | 3-methylsulfanylbutanal |
Standard InChI | InChI=1S/C5H10OS/c1-5(7-2)3-4-6/h4-5H,3H2,1-2H3 |
Standard InChIKey | NCBDFIPMWRKPDU-UHFFFAOYSA-N |
SMILES | CC(CC=O)SC |
Canonical SMILES | CC(CC=O)SC |
Density | d20 1 0.994-1.003 |
Physical Description | colourless to pale yellow liquid with green, musky, buchu odou |
Description | 3-(Methylthio)butanal, also known as fema 3374, belongs to the class of organic compounds known as alpha-hydrogen aldehydes. These are aldehydes with the general formula HC(H)(R)C(=O)H, where R is an organyl group. 3-(Methylthio)butanal is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 3-(methylthio)butanal is primarily located in the cytoplasm. 3-(Methylthio)butanal has a buchu, chip, and green taste. |
Solubility | insoluble in water; soluble in alcohol |
Synonyms | 3-(Methylthio)butyraldehyde; 3-Methylsulfanylbutyraldehyde; β-(Methylthio)butyraldehyde |
PubChem Compound | 61845 |
Last Modified | Nov 11 2021 |
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